Cas no 101913-95-5 (1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-)

1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- structure
101913-95-5 structure
Product Name:1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
CAS No:101913-95-5
MF:C21H30N4O
MW:354.489104747772
CID:140789
PubChem ID:59107
Update Time:2025-04-19

1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decane-8-heptanenitrile,3-methyl-4-oxo-1-phenyl-
    • 7-(3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)heptanenitrile
    • 101913-95-5
    • 8-(6-Cyanohexyl)-3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
    • DTXSID10144343
    • NSC167685
    • HEPTANONITRILE, 7-(3-METHYL-4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
    • NSC-167685
    • 7-(3-Methyl-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)heptanonitrile
    • Inchi: 1S/C21H30N4O/c1-23-18-25(19-10-6-5-7-11-19)21(20(23)26)12-16-24(17-13-21)15-9-4-2-3-8-14-22/h5-7,10-11H,2-4,8-9,12-13,15-18H2,1H3
    • InChI Key: GDFRSJQALJTCDV-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCN(CCCCCCC#N)CC2)N(C2C=CC=CC=2)CN1C

Computed Properties

  • Exact Mass: 354.2422
  • Monoisotopic Mass: 354.242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.15
  • Boiling Point: 571°C at 760 mmHg
  • Flash Point: 299.1°C
  • Refractive Index: 1.589
  • PSA: 50.58
  • LogP: 3.17198
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk